2-benzyl-6-chloro-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 2-benzyl-6-chloro-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C14H13ClN4/c1-9-13(15)10(2)19-14(16-9)17-12(18-19)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3
• InChI Key: OKGVGRYXFRKRAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=NC(=NN12)CC3=CC=CC=C3)C)Cl
• Molecular Formula: C14H13ClN4
• Molecular Weight: 272.73 g/mol

Description

2-benzyl-6-chloro-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine is a heterocyclic compound that has been the focus of scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. This compound has unique chemical properties that make it an attractive target for synthesis and investigation.

Mechanism of Action

The mechanism of action of 2-benzyl-6-chloro-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine is not fully understood. However, studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to inhibit the replication of certain viruses and fungi by interfering with their DNA synthesis.
Biochemical and Physiological Effects:
Studies have shown that 2-benzyl-6-chloro-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine can affect various biochemical and physiological processes in cells. It has been reported to activate caspases, which are enzymes involved in apoptosis, and to inhibit the activity of certain enzymes involved in DNA synthesis. It has also been shown to affect the expression of certain genes involved in cell cycle regulation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-benzyl-6-chloro-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine in lab experiments include its unique chemical properties, which make it an attractive target for synthesis and investigation. Its potential applications in various fields of scientific research also make it a promising compound to study. However, the limitations of using this compound in lab experiments include its toxicity and potential side effects, which can affect the accuracy and reproducibility of experimental results.

Future Directions

For the investigation of 2-benzyl-6-chloro-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine include the development of new synthesis methods to improve the yield and purity of the compound. Further studies are also needed to fully understand its mechanism of action and its effects on biochemical and physiological processes in cells. In addition, the potential applications of this compound in medicine, agriculture, and material science should be further explored to fully realize its potential.

Synthesis Methods

The synthesis of 2-benzyl-6-chloro-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine can be achieved through several methods, including the reaction of 2-amino-4,6-dimethylpyrimidine with benzyl chloride and sodium azide, followed by treatment with chloroacetyl chloride. Another method involves the reaction of 2-amino-4,6-dimethylpyrimidine with benzylidene malononitrile and chloroacetyl chloride. Both methods have been reported to yield the desired compound in good yields.

Scientific Research Applications

2-benzyl-6-chloro-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine has been investigated for its potential applications in various fields of scientific research. In medicine, this compound has been studied for its anticancer, antifungal, and antiviral activities. In agriculture, it has been investigated for its potential use as a herbicide. In material science, it has been explored for its unique optical and electronic properties.